(1H-benzo[d]imidazol-5-yl)(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)methanone

Specification

• CAS No.: 2034302-77-5
• Molecular Formula: C17H18N6O
• Molecular Weight: 322.372
• IUPAC Name: 3H-benzimidazol-5-yl-[3-(4-cyclopropyltriazol-1-yl)pyrrolidin-1-yl]methanone
• Standard InChI: InChI=1S/C17H18N6O/c24-17(12-3-4-14-15(7-12)19-10-18-14)22-6-5-13(8-22)23-9-16(20-21-23)11-1-2-11/h3-4,7,9-11,13H,1-2,5-6,8H2,(H,18,19)
• Standard InChI Key: LXEFRMRUNGHOHN-UHFFFAOYSA-N
• SMILES: C1CC1C2=CN(N=N2)C3CCN(C3)C(=O)C4=CC5=C(C=C4)N=CN5

Introduction

The compound (1H-benzo[d]imidazol-5-yl)(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)methanone is a complex organic molecule with a molecular formula of $C_{17}H_{18}N_{6}O$ and a molecular weight of 322.4 g/mol. This compound combines elements of benzimidazole, triazole, and pyrrolidine, suggesting potential applications in medicinal chemistry due to its diverse functional groups.

Synthesis and Preparation

The synthesis of this compound likely involves multiple steps, including the formation of the benzimidazole and triazole rings, followed by their attachment to the pyrrolidine ring. The specific synthesis route may involve click chemistry for the triazole formation and amide coupling for the methanone linkage.

Potential Applications

Given its structural complexity, (1H-benzo[d]imidazol-5-yl)(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)methanone could be explored for various biological activities, such as enzyme inhibition or receptor binding. The presence of both benzimidazole and triazole rings suggests potential antifungal or antibacterial properties, as these motifs are common in drugs targeting microbial enzymes.